Cas no 6249-44-1 (4-(Pyrazin-2-yl)butanoic acid)

4-(Pyrazin-2-yl)butanoic acid structure
4-(Pyrazin-2-yl)butanoic acid structure
Product Name:4-(Pyrazin-2-yl)butanoic acid
CAS No:6249-44-1
MF:C8H10N2O2
MW:166.1772
MDL:MFCD20657735
CID:5459477
PubChem ID:57696936
Update Time:2023-05-08

4-(Pyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinebutanoic acid
    • 4-(Pyrazin-2-yl)butanoic acid
    • 4-Pyrazin-2-yl-butyric acid
    • 4-pyrazin-2-ylbutanoic acid
    • SB36434
    • Z1262554933
    • MDL: MFCD20657735
    • Inchi: 1S/C8H10N2O2/c11-8(12)3-1-2-7-6-9-4-5-10-7/h4-6H,1-3H2,(H,11,12)
    • InChI Key: BZBFTJPMOATYLJ-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])C([H])([H])C([H])([H])C1C([H])=NC([H])=C([H])N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 150
  • XLogP3: 0
  • Topological Polar Surface Area: 63.1

4-(Pyrazin-2-yl)butanoic acid Pricemore >>

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